Cas no 34977-63-4 (Benzoic acid, 3(or5)-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:2))

• Product Name: Benzoic acid, 3(or5)-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:2)
• CAS No: 34977-63-4
• MF: C₂₇H₁₇N₅Na₂O₇S
• MW: 601.497726202011
• CID: 305253
• PubChem ID: 135564609
• Update Time: 2025-04-19

Benzoic acid, 3(or5)-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3(or5)-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:2)
• Benzoic acid, 3(or5)-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalen...
• Benzoic acid, 3(or5)-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium
• disodium 3(or 5)-[[4-[(7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo]-1-naphthyl]azo]salicylate
• Direct black 51 (C.I. 27720)
• NSC 51529
• 3-[[4-[(7-Amino-1-hydroxy-3-sulfo-2-naphthyl)azo]-1-naphthyl]azo]salicylic acid,sodium salt
• Direct Black 51 3-salicylate
• disodium 3-[[4-[(7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo]-1-naphthyl]azo]salicylate
• DTXSID50889589
• EINECS 252-305-5
• Benzoic acid, 3-(2-(4-(2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-2-hydroxy-, sodium salt (1:2)
• UNII-692I98XDPF
• 3-((4-((7-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHYL)AZO)-1-NAPHTHYL)AZO)SALICYLIC ACID DISODIUM SALT
• 3-((4-((7-Amino-1-hydroxy-3-sulfo-2-naphthyl)azo)-1-naphthyl)azo)salicylic acid, disodium salt
• NS00053915
• Disodium 3-((4-((7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)-1-naphthyl)azo)salicylate
• DIRECT BLACK 51, 3-SALICYLATE-
• Benzoic acid, 3-[[4-[(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo]-1-naphthalenyl]azo]-2-hydroxy-, disodium salt
• 692I98XDPF
• disodium;6-amino-3-[[4-[(3-carboxy-2-hydroxyphenyl)diazenyl]naphthalen-1-yl]diazenyl]-4-oxidonaphthalene-2-sulfonate
• Q27264305
• 10330-04-8
• EINECS 233-719-5
• 34977-63-4
• Disodium 3(or 5)-((4-((7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)-1-naphthyl)azo)salicylate
• Benzoic acid, 3-((4-((7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-1-naphthalenyl)azo)-2-hydroxy-, disodium salt
• Disodium 3(or 5)-[[4-[(7-amino-1-hydroxy-3-sulfonato-2-naphthyl)azo]-1-naphthyl]azo]salicylate
• Benzoic acid, 3-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-, sodium salt (1:2)

• Inchi： 1S/C27H19N5O7S.2Na/c28-15-9-8-14-12-23(40(37,38)39)24(26(34)19(14)13-15)32-30-21-11-10-20(16-4-1-2-5-17(16)21)29-31-22-7-3-6-18(25(22)33)27(35)36;;/h1-13,33-34H,28H2,(H,35,36)(H,37,38,39);;/q;2*+1/p-2/b31-29+,32-30+;;
• InChI Key： QENJECLVTWIZIG-FBYWTXOISA-L
• SMILES： S(C1C=C2C=CC(=CC2=C(C=1/N=N/C1=CC=C(C2=CC=CC=C21)/N=N/C1C=CC=C(C(=O)O)C=1O)[O-])N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 601.06400
• Monoisotopic Mass: 601.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 4
• Complexity: 1320
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 215A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 221.63000
• LogP: 6.74680